Cas no 1233515-75-7 (Sulfoxaflor (RS))

• Product Name: Sulfoxaflor (RS)
• CAS No: 1233515-75-7
• MF: C₁₀H₁₀F₃N₃OS
• MW: 277.266110897064
• CID: 5043398
• Update Time: 2025-11-02

Sulfoxaflor (RS) Chemical and Physical Properties

Names and Identifiers

• Cyanamide, N-[(S)-methyloxido[(1R)-1-[6-(trifluoromethyl)-3-pyridinyl]ethyl]-λ4-sulfanylidene]-
• Sulfoxaflor (RS)

• Inchi： 1S/C10H10F3N3OS/c1-7(18(2,17)16-6-14)8-3-4-9(15-5-8)10(11,12)13/h3-5,7H,1-2H3/t7-,18?/m1/s1
• InChI Key： ZVQOOHYFBIDMTQ-XNQUEAFESA-N
• SMILES： [C@]([H])(C1=CN=C(C(F)(F)F)C=C1)(C)S(=O)(C)=NC#N

Additional information on Sulfoxaflor (RS)

Sulfoxaflor (RS): A Comprehensive Overview of the Modern Insecticide with CAS No 1233515-75-7

In the realm of agricultural chemistry, Sulfoxaflor (RS) (CAS No 1233515-75-7) has emerged as a pivotal tool for pest management. This sulfoximine-class insecticide is renowned for its efficacy against sap-feeding insects, particularly those resistant to traditional neonicotinoids. As global agriculture faces mounting pressure from pest resistance and environmental sustainability concerns, Sulfoxaflor (RS) offers a balanced solution, combining target specificity with reduced ecological impact.

The chemical structure of Sulfoxaflor (RS) features a unique sulfoximine moiety, which distinguishes it from other insecticides. This structural attribute enables it to act as a nicotinic acetylcholine receptor (nAChR) agonist, disrupting nervous system function in target pests. With its systemic activity, the compound is absorbed by plants, providing long-lasting protection against aphids, whiteflies, and other sap-sucking pests. Farmers and agronomists increasingly favor Sulfoxaflor (RS) for its rapid knockdown effect and low application rates, which align with modern integrated pest management (IPM) strategies.

One of the most debated topics in agrochemical circles is the environmental footprint of insecticides. Sulfoxaflor (RS) has been scrutinized for its bee safety profile, prompting extensive research. Regulatory agencies, including the EPA and EFSA, have approved its use under specific guidelines to mitigate risks to pollinators. Recent studies highlight its lower toxicity to bees compared to older chemistries, making it a preferred choice in crops where pollinators are active. This aligns with the growing demand for bee-friendly pesticides, a hot topic among eco-conscious consumers and farmers alike.

From a market perspective, Sulfoxaflor (RS) addresses critical gaps in pest control. Its resistance-breaking properties make it invaluable in regions where neonicotinoid-resistant pests threaten crop yields. Searches for "Sulfoxaflor alternatives" and "low-residual insecticides" have surged, reflecting user interest in sustainable solutions. Additionally, its compatibility with precision agriculture tools, such as drip irrigation systems and drone spraying, enhances its appeal to tech-savvy growers.

In conclusion, Sulfoxaflor (RS) (CAS No 1233515-75-7) represents a next-generation insecticide that balances efficacy, environmental stewardship, and farmer usability. As the agricultural sector evolves, its role in sustainable pest management will likely expand, driven by innovation and regulatory adaptability. For researchers and practitioners, understanding its mode of action and best practices is essential to maximizing its benefits while minimizing unintended impacts.